Cas no 1029324-91-1 ((4S)-3,4-Dihydro-2-(3-methoxypropyl)-2H-thieno3,2-e-1,2-thiazin-4-ol 1,1-Dioxide)

(4S)-3,4-Dihydro-2-(3-methoxypropyl)-2H-thieno3,2-e-1,2-thiazin-4-ol 1,1-Dioxide structure
1029324-91-1 structure
Product Name:(4S)-3,4-Dihydro-2-(3-methoxypropyl)-2H-thieno3,2-e-1,2-thiazin-4-ol 1,1-Dioxide
CAS No:1029324-91-1
MF:C10H15NO4S2
MW:277.360400438309
CID:824122
Update Time:2025-10-24

(4S)-3,4-Dihydro-2-(3-methoxypropyl)-2H-thieno3,2-e-1,2-thiazin-4-ol 1,1-Dioxide Chemical and Physical Properties

Names and Identifiers

    • (4S)-3,4-Dihydro-2-(3-methoxypropyl)-2H-thieno[3,2-e]-1,2-thiazin-4-ol 1,1-Dioxide
    • (4S)-2-(3-methoxypropyl)-1,1-dioxo-3,4-dihydrothieno[3,2-e]thiazin-4-ol
    • (S)-3,4-dihydro-4-hydroxy-2-(3-methoxypropyl)-2H-thieno[3,2-e]-1,2-thiazine-1,1-dioxide
    • 3,4-dihydro-4(S)-hydroxy-2-(3-methoxypropyl)-2H-thieno[3,2-e]-1,2-thiazine-1,1-dioxide
    • (4S)-3,4-Dihydro-2-(3-methoxypropyl)-2H-thieno3,2-e-1,2-thiazin-4-ol 1,1-Dioxide
    • Inchi: 1S/C10H15NO4S2/c1-15-5-2-4-11-7-9(12)8-3-6-16-10(8)17(11,13)14/h3,6,9,12H,2,4-5,7H2,1H3/t9-/m1/s1
    • InChI Key: XXDPMCCGFXTPIS-SECBINFHSA-N
    • SMILES: S1(=O)(=O)C2SC=CC=2[C@H](O)CN1CCCOC

Computed Properties

  • Exact Mass: 277.04400

Experimental Properties

  • Density: 1.405±0.06 g/cm3 (20 ºC 760 Torr),
  • Solubility: Slightly soluble (2.3 g/l) (25 º C),
  • PSA: 103.46000
  • LogP: 1.84100

(4S)-3,4-Dihydro-2-(3-methoxypropyl)-2H-thieno3,2-e-1,2-thiazin-4-ol 1,1-Dioxide Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
TRC
D449330-5mg
(4S)-3,4-Dihydro-2-(3-methoxypropyl)-2H-thieno[3,2-e]-1,2-thiazin-4-ol 1,1-Dioxide
1029324-91-1
5mg
$150.00 2023-05-18
TRC
D449330-10 mg
(4S)-3,4-Dihydro-2-(3-methoxypropyl)-2H-thieno[3,2-e]-1,2-thiazin-4-ol 1,1-Dioxide
1029324-91-1
10mg
$ 165.00 2022-01-09
TRC
D449330-25 mg
(4S)-3,4-Dihydro-2-(3-methoxypropyl)-2H-thieno[3,2-e]-1,2-thiazin-4-ol 1,1-Dioxide
1029324-91-1
25mg
$ 385.00 2022-01-09
TRC
D449330-50 mg
(4S)-3,4-Dihydro-2-(3-methoxypropyl)-2H-thieno[3,2-e]-1,2-thiazin-4-ol 1,1-Dioxide
1029324-91-1
50mg
$ 715.00 2022-01-09
TRC
D449330-100 mg
(4S)-3,4-Dihydro-2-(3-methoxypropyl)-2H-thieno[3,2-e]-1,2-thiazin-4-ol 1,1-Dioxide
1029324-91-1
100MG
$ 1320.00 2022-01-09
TRC
D449330-10mg
(4S)-3,4-Dihydro-2-(3-methoxypropyl)-2H-thieno[3,2-e]-1,2-thiazin-4-ol 1,1-Dioxide
1029324-91-1
10mg
$201.00 2023-05-18
TRC
D449330-25mg
(4S)-3,4-Dihydro-2-(3-methoxypropyl)-2H-thieno[3,2-e]-1,2-thiazin-4-ol 1,1-Dioxide
1029324-91-1
25mg
$465.00 2023-05-18
TRC
D449330-50mg
(4S)-3,4-Dihydro-2-(3-methoxypropyl)-2H-thieno[3,2-e]-1,2-thiazin-4-ol 1,1-Dioxide
1029324-91-1
50mg
$867.00 2023-05-18
TRC
D449330-100mg
(4S)-3,4-Dihydro-2-(3-methoxypropyl)-2H-thieno[3,2-e]-1,2-thiazin-4-ol 1,1-Dioxide
1029324-91-1
100mg
$1596.00 2023-05-18

(4S)-3,4-Dihydro-2-(3-methoxypropyl)-2H-thieno3,2-e-1,2-thiazin-4-ol 1,1-Dioxide Production Method

Additional information on (4S)-3,4-Dihydro-2-(3-methoxypropyl)-2H-thieno3,2-e-1,2-thiazin-4-ol 1,1-Dioxide

Research Brief on (4S)-3,4-Dihydro-2-(3-methoxypropyl)-2H-thieno[3,2-e]-1,2-thiazin-4-ol 1,1-Dioxide (CAS: 1029324-91-1)

The compound (4S)-3,4-Dihydro-2-(3-methoxypropyl)-2H-thieno[3,2-e]-1,2-thiazin-4-ol 1,1-dioxide (CAS: 1029324-91-1) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its unique structural features and potential therapeutic applications. This research brief aims to synthesize the latest findings related to this compound, focusing on its synthesis, mechanism of action, and preclinical evaluations.

Recent studies have highlighted the compound's role as a key intermediate in the synthesis of novel thiazine derivatives, which exhibit promising biological activities. The presence of a thieno-thiazine core and a 3-methoxypropyl substituent contributes to its enhanced stability and bioavailability, making it a valuable candidate for further drug development. Researchers have employed advanced spectroscopic techniques, including NMR and mass spectrometry, to confirm its structural integrity and purity.

In vitro studies have demonstrated that (4S)-3,4-Dihydro-2-(3-methoxypropyl)-2H-thieno[3,2-e]-1,2-thiazin-4-ol 1,1-dioxide exhibits potent inhibitory effects on specific enzymatic targets involved in inflammatory pathways. For instance, it has shown significant activity against cyclooxygenase-2 (COX-2), suggesting its potential as an anti-inflammatory agent. Additionally, preliminary data indicate its ability to modulate oxidative stress markers, further broadening its therapeutic scope.

Pharmacokinetic evaluations in animal models have revealed favorable absorption and distribution profiles, with minimal off-target effects. The compound's metabolic stability and low toxicity underscore its suitability for further clinical development. However, challenges such as optimizing its synthetic route for large-scale production and elucidating its precise molecular interactions remain areas of active investigation.

In conclusion, (4S)-3,4-Dihydro-2-(3-methoxypropyl)-2H-thieno[3,2-e]-1,2-thiazin-4-ol 1,1-dioxide represents a promising scaffold for the development of next-generation therapeutics. Ongoing research efforts are expected to uncover additional mechanistic insights and expand its applications in treating inflammatory and oxidative stress-related disorders. Future studies should focus on translational research to bridge the gap between preclinical findings and clinical utility.

Recommended suppliers
Yunnanjiuzhen
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Yunnanjiuzhen
Enjia Trading Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Enjia Trading Co., Ltd
Nanjing Jubai Biopharm
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Nanjing Jubai Biopharm
Nanjing jingzhu bio-technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Nanjing jingzhu bio-technology Co., Ltd.
Hunan Well Medicine Synthesis Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Hunan Well Medicine Synthesis Technology Co., Ltd.